![molecular formula C24H20N2O3 B7638044 (7-Methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 2,2-diphenylacetate](/img/structure/B7638044.png)
(7-Methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 2,2-diphenylacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(7-Methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 2,2-diphenylacetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is a derivative of pyrido[1,2-a]pyrimidine and diphenylacetic acid, making it a unique and promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of (7-Methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 2,2-diphenylacetate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in cell growth and division, which may contribute to its antitumor and antiviral effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, which may contribute to its antitumor effects. It has also been shown to inhibit the replication of certain viruses, including HIV and hepatitis B virus.
Advantages and Limitations for Lab Experiments
One of the main advantages of (7-Methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 2,2-diphenylacetate is its potential for use as a lead compound in drug development. Its unique structure and promising biological activity make it an attractive candidate for further optimization and development. However, its potential limitations include its relatively low solubility in water, which may limit its bioavailability and efficacy.
Future Directions
There are several potential future directions for research on (7-Methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 2,2-diphenylacetate. These include:
1. Further optimization of the synthesis method to improve yield and purity.
2. Investigation of the compound's mechanism of action to better understand its antitumor and antiviral effects.
3. Development of analogs and derivatives of the compound to improve its solubility and bioavailability.
4. In vivo studies to evaluate the compound's efficacy and safety in animal models.
5. Clinical trials to evaluate the compound's potential as a new anticancer or antiviral drug.
In conclusion, this compound is a promising compound with potential applications in the field of medicinal chemistry. Its unique structure and biological activity make it an attractive candidate for further research and development.
Synthesis Methods
The synthesis of (7-Methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 2,2-diphenylacetate involves the reaction of 7-methylpyrido[1,2-a]pyrimidine-4-one with 2,2-diphenylacetic acid in the presence of a suitable catalyst. This method has been optimized to produce high yields of the desired product with good purity.
Scientific Research Applications
(7-Methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 2,2-diphenylacetate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit antitumor and antiviral activity, making it a promising candidate for the development of new anticancer and antiviral drugs.
properties
IUPAC Name |
(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 2,2-diphenylacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N2O3/c1-17-12-13-21-25-20(14-22(27)26(21)15-17)16-29-24(28)23(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-15,23H,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIHBVMBQFOOMIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=NC(=CC2=O)COC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.